Cas no 2228497-05-8 (2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 2228497-05-8
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 6395369
• PubChem ID: 165708776
• Update Time: 2025-11-01

2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol
• 2228497-05-8
• EN300-1927484

• Inchi： 1S/C9H10BrFO2/c1-13-9-4-6(11)2-3-7(9)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： JIOFLSWTMRIAJQ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1OC)F)O

Computed Properties

• Exact Mass: 247.98482g/mol
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol

Professional Introduction to 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2228497-05-8)

2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol, with the CAS number 2228497-05-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of both bromine and fluoro substituents, along with a methoxy group, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure consists of an ethyl backbone with a bromine atom at the second carbon and a phenyl ring substituted at the fourth position with a fluorine atom and at the second position with a methoxy group. This particular arrangement of functional groups enhances its reactivity and makes it a valuable building block in organic synthesis. The bromo substituent, in particular, is highly reactive and can participate in various coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures commonly found in pharmaceuticals.

The fluoro and methoxy groups introduce electronic and steric effects that can influence the compound's biological activity. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs, often improving metabolic stability and binding affinity to biological targets. The methoxy group, on the other hand, can enhance solubility and interact with specific residues in enzymes or receptors, affecting the compound's efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol are being explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The unique combination of substituents in this molecule makes it an attractive candidate for further investigation.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The bromo group in 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol allows for easy functionalization through cross-coupling reactions, enabling the construction of complex kinase inhibitors.

The use of computational methods has also been instrumental in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol interacts with biological targets such as proteins and enzymes. These predictions help guide experimental efforts by identifying key structural features that contribute to binding affinity and selectivity.

In addition to its applications in drug discovery, this compound has shown promise in materials science. The unique electronic properties introduced by the fluoro and methoxy groups make it a potential candidate for developing new materials with enhanced optical or electronic characteristics. Such materials could find applications in organic electronics, sensors, and other advanced technologies.

The synthesis of 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include bromination of appropriately substituted precursors followed by functional group transformations to introduce the fluoro and methoxy groups. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

The safety profile of this compound is another critical aspect that has been extensively studied. While it does not pose significant health risks under normal handling conditions, appropriate precautions must be taken to prevent exposure. Personal protective equipment such as gloves, goggles, and lab coats should be worn when working with this substance. Additionally, good ventilation and proper waste disposal methods are essential to ensure safe handling.

The environmental impact of synthesizing and using this compound is also a consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices are increasingly important as the demand for pharmaceuticals grows globally.

In conclusion, 2-bromo-1-(4-fluoro-2-methoxyphenyl)ethan-1-ol (CAS No. 2228497-05-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. Ongoing research continues to explore its applications in drug discovery, materials science, and other fields, highlighting its importance as a research tool.